Cas no 1072951-58-6 (4-(2-Isopropyl-5-methylphenoxy)methylphenylboronic Acid)

• Product Name: 4-(2-Isopropyl-5-methylphenoxy)methylphenylboronic Acid
• CAS No: 1072951-58-6
• MF: C₁₇H₂₁BO₃
• MW: 284.157845258713
• MDL: MFCD08276834
• CID: 841583
• PubChem ID: 24884571
• Update Time: 2025-10-16

4-(2-Isopropyl-5-methylphenoxy)methylphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (4-((2-Isopropyl-5-methylphenoxy)methyl)phenyl)boronic acid
• 4-[(2-Isopropyl-5-methylphenoxy)methyl]phenylboronic acid
• [4-[(5-methyl-2-propan-2-ylphenoxy)methyl]phenyl]boronic acid
• BS-25530
• MFCD08276834
• (4-{[5-Methyl-2-(propan-2-yl)phenoxy]methyl}phenyl)boronic acid
• CS-0174674
• AKOS010795619
• F72804
• DTXSID20584776
• (4-((2-Isopropyl-5-methylphenoxy)methyl)phenyl)boronicacid
• 4-(2-ISOPROPYL-5-METHYLPHENOXYMETHYL)PHENYLBORONIC ACID
• 1072951-58-6
• 4-(2-Isopropyl-5-methylphenoxy)methylphenylboronic Acid

• MDL： MFCD08276834
• Inchi： 1S/C17H21BO3/c1-12(2)16-9-4-13(3)10-17(16)21-11-14-5-7-15(8-6-14)18(19)20/h4-10,12,19-20H,11H2,1-3H3
• InChI Key： FBZSTYQOBCWTEC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(B(O)O)=CC=1)C1C=C(C)C=CC=1C(C)C

Computed Properties

• Exact Mass: 284.15800
• Monoisotopic Mass: 284.1583747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 173-177 °C
• Solubility: Almost insoluble (0.01 g/l) (25 º C),
• PSA: 49.69000
• LogP: 2.37720

4-(2-Isopropyl-5-methylphenoxy)methylphenylboronic Acid Security Information

• Hazard Statement： H413
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3